Cas no 1805633-59-3 (Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate)

• Product Name: Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate
• CAS No: 1805633-59-3
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5001838
• Update Time: 2025-10-19

Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate

• Inchi： 1S/C12H13NO3/c1-3-16-12(15)6-9-4-11(14)5-10(7-13)8(9)2/h4-5,14H,3,6H2,1-2H3
• InChI Key： RWLYLNVNTFEVDA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=C(C#N)C=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate

Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate (CAS No. 1805633-59-3): A Comprehensive Overview

Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate (CAS No. 1805633-59-3) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate.

Chemical Structure and Properties

Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate is an ester derivative with a molecular formula of C12H13NO4 and a molecular weight of 231.24 g/mol. The compound features a cyano group (-CN), a hydroxyl group (-OH), and a methyl group (-CH3) attached to a phenyl ring, which is further linked to an ethyl acetate moiety. These functional groups contribute to the compound's unique chemical properties, including its solubility, reactivity, and stability.

The presence of the cyano group imparts significant electronic effects, enhancing the compound's reactivity in various chemical reactions. The hydroxyl group provides polarity and hydrogen bonding capabilities, which are crucial for its interactions with biological targets. The methyl group adds steric hindrance and influences the overall conformation of the molecule. The ethyl acetate moiety contributes to the compound's solubility in organic solvents, making it suitable for various synthetic transformations.

Synthesis Methods

The synthesis of Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-cyano-5-hydroxy-2-methylbenzoic acid with ethanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via the formation of an acylium ion intermediate, which then reacts with ethanol to form the desired ester product.

Another approach involves the coupling of 3-cyano-5-hydroxy-2-methylphenylacetic acid chloride with ethanol using a base such as triethylamine or pyridine. This method offers high yields and purity but requires careful control of reaction conditions to avoid side reactions.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation.

Biological Activities

Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action is believed to involve the modulation of signaling pathways such as NF-kB and MAPK.

In addition to its anti-inflammatory effects, Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate has demonstrated antioxidant activity by scavenging free radicals and reducing oxidative stress. This property makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Recent research has also explored the potential anticancer properties of Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate. In vitro studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate may have therapeutic potential in cancer therapy.

Recent Research Advancements

The ongoing research on Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate has yielded several significant findings that highlight its potential applications in various fields. One notable study published in the Journal of Medicinal Chemistry investigated the structure-activity relationship (SAR) of this compound using a series of analogs with modified functional groups. The results indicated that the presence of the cyano group is crucial for maintaining biological activity, while modifications to other functional groups can enhance selectivity and potency.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the use of Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate as a lead compound for developing new anti-inflammatory drugs. The researchers synthesized a library of derivatives with improved pharmacokinetic properties and evaluated their efficacy in animal models of inflammation. Several derivatives showed promising results, warranting further investigation for clinical applications.

In the field of cancer research, a study published in Cancer Letters investigated the mechanism by which Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate induces apoptosis in cancer cells. The researchers found that this compound targets multiple signaling pathways involved in cell survival and proliferation, making it a potential multi-targeted anticancer agent.

Conclusion

Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate (CAS No. 1805633-59-3) is a promising compound with diverse biological activities and potential applications in drug discovery and development. Its unique chemical structure confers valuable properties such as solubility, reactivity, and stability, making it suitable for various synthetic transformations. Recent research has highlighted its anti-inflammatory, antioxidant, and anticancer properties, underscoring its therapeutic potential in treating various diseases.

Ongoing studies continue to explore new derivatives and analogs of this compound to optimize its pharmacological profile and enhance its therapeutic efficacy. As research progresses, it is likely that new applications for Ethyl 3-cyano-5-hydroxy-2-methylphenylacetate will be discovered, further solidifying its importance in the field of medicinal chemistry.